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Compound of Interest |

Compound Name: Methyl 2-hydrazinylbenzoate
CAS No.: 133690-87-6
Cat. No.: B3098461

Methyl 2-hydrazinylbenzoate (CAS: 21533-63-1 for HCI salt) represents a critical "ortho-
functionalized" building block in medicinal chemistry. Unlike simple phenylhydrazines, the
presence of the ester group at the ortho position relative to the hydrazine moiety creates a pre-
organized molecular architecture. This proximity is not merely structural; it is the
thermodynamic driving force for intramolecular cyclization, making this compound a privileged
scaffold for synthesizing fused nitrogen heterocycles such as indazolones, quinazolinones, and
benzotriazines.

For researchers, the value of this compound lies in its "latent reactivity." It behaves as a
standard nucleophile until triggered (thermally or catalytically) to collapse into a bicyclic system,
often releasing methanol as a stable byproduct.

Physicochemical Profile

The hydrochloride salt is the preferred form for storage and handling due to the inherent
instability of free aryl hydrazines toward oxidation.
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Property Data

IUPAC Name Methyl 2-hydrazinylbenzoate hydrochloride

Methyl 2-hydrazinobenzoate HCI; 2-
Common Synonyms )
Carbomethoxyphenylhydrazine

CAS Number 21533-63-1 (HCl salt); 1677-71-0 (Free base)
Molecular Formula CsH11CIN202 (HCI salt)
_ 202.64 g/mol (HCI salt); 166.18 g/mol (Free
Molecular Weight
base)
Melting Point 205-207 °C (Decomposes)
Appearance White to off-white crystalline powder
- Soluble in water, DMSO, Methanol; Insoluble in
Solubility
non-polar ether/hexane
Acidity (pKa) ~3.5 (Hydrazine protonated form)

Synthetic Routes & Production

The industrial and laboratory synthesis of methyl 2-hydrazinylbenzoate follows a classical
diazo-reduction pathway. This method preserves the sensitive ester group while converting the
aniline to a hydrazine.

Mechanism of Synthesis

o Diazotization: Methyl anthranilate (Methyl 2-aminobenzoate) is treated with sodium nitrite in
hydrochloric acid at 0-5°C. The ester group remains intact due to the acidic conditions.

o Reduction: The resulting diazonium salt is reduced in situ. Stannous chloride (SnClz2) is the
historical standard for high yields, though sulfite reduction is a greener alternative.
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Key Process Parameters
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Figure 1: Synthetic pathway via diazotization-reduction. Strict temperature control is required to
prevent hydrolysis of the diazonium intermediate to a phenol.

Reactivity & Mechanistic Insight: The Indazolone
Gateway

The primary utility of methyl 2-hydrazinylbenzoate is its ability to access the Indazol-3-one
core. This reaction proceeds via a condensation-cyclization sequence.

The "Ortho-Effect" Mechanism

When reacted with an aldehyde (R-CHO), the hydrazine nitrogen (N-beta) first attacks the
carbonyl to form a hydrazone. This intermediate places the nucleophilic nitrogen (N-alpha) in
perfect proximity to the electrophilic ester carbonyl. Under basic or acidic catalysis, the nitrogen
attacks the ester, expelling methanol and closing the ring.
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Indazol-3-one Derivative
(Bicyclic Core)

Figure 2: The cascade reaction from hydrazine to indazolone. The hydrazone formation is the
rate-determining step in neutral media, while cyclization is rapid.

Experimental Protocol: Synthesis of Indazol-3-one
Derivative

Objective: Synthesis of 1,2-dihydro-3H-indazol-3-one via cyclization of methyl 2-
hydrazinylbenzoate.

Reagents:
o Methyl 2-hydrazinylbenzoate HCI (1.0 eq)[1][2]

e Benzaldehyde (1.0 eq)
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o Ethanol (Solvent, 10 mL/g)

e Triethylamine (1.1 eq, to neutralize HCI)
o Acetic Acid (Cat., 5 mol%)[3]
Procedure:

e Preparation: In a round-bottom flask equipped with a magnetic stir bar, suspend Methyl 2-
hydrazinylbenzoate HCI (10 mmol, 2.02 g) in absolute ethanol (20 mL).

e Neutralization: Add Triethylamine (11 mmol, 1.5 mL) dropwise. The solution should clarify as
the free base is liberated.

o Condensation: Add Benzaldehyde (10 mmol, 1.06 g) and catalytic Acetic Acid (0.5 mmol).
Stir at room temperature for 30 minutes. A precipitate (the hydrazone intermediate) may
begin to form.[3]

o Cyclization: Heat the reaction mixture to reflux (80°C) for 4—-6 hours. Monitor by TLC (Ethyl
Acetate:Hexane 1:1). The spot for the hydrazone will disappear, replaced by a more polar
spot (Indazolone).

o Workup: Cool the mixture to 0°C. The product often crystallizes directly from the reaction
mixture. Filter the solid.[3]

 Purification: Wash the filter cake with cold ethanol and diethyl ether. Recrystallize from
ethanol/water if necessary.

Validation:

e 1H NMR (DMSO-d6): Look for the disappearance of the methyl ester singlet (~3.8 ppm) and
the appearance of the amide/hydrazide proton (~11-12 ppm).

Handling & Stability (Safety)

o Hazard Class: Irritant (Skin/Eye/Respiratory).
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o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). Hydrazines are prone to
air oxidation, turning pink/brown upon degradation.

¢ Incompatibility: Strong oxidizing agents, acid chlorides (unless reaction is intended), and
strong bases (causes premature hydrolysis of the ester).

+ PPE: Nitrile gloves and safety glasses are mandatory. Hydrazine derivatives are potential
sensitizers; avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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